Cas no 1216551-62-0 (Ethyl 4-(methylamino)-6-nitroquinoline-3-carboxylate)

Ethyl 4-(methylamino)-6-nitroquinoline-3-carboxylate is a nitroquinoline derivative with notable applications in pharmaceutical and organic synthesis. Its structure features a methylamino group at the 4-position and a nitro substituent at the 6-position, contributing to its reactivity as an intermediate in heterocyclic chemistry. The ethyl carboxylate moiety enhances solubility and facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial and anticancer agents. Its well-defined synthetic route and stability under standard conditions make it a reliable building block for research and industrial applications. Proper handling and storage are recommended to maintain its integrity.

Ethyl 4-(methylamino)-6-nitroquinoline-3-carboxylate structure

1216551-62-0 structure

Product Name:Ethyl 4-(methylamino)-6-nitroquinoline-3-carboxylate

CAS No:1216551-62-0

MF:C₁₃H₁₃N₃O₄

MW:275.260022878647

CID:5060437

Update Time:2025-05-28

Ethyl 4-(methylamino)-6-nitroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(methylamino)-6-nitroquinoline-3-carboxylate
- BB 0241310
- 4-Methylamino-6-nitro-quinoline-3-carboxylic acid ethyl ester
- Ethyl 4-(methylamino)-6-nitroquinoline-3-carboxylate
- Inchi： 1S/C13H13N3O4/c1-3-20-13(17)10-7-15-11-5-4-8(16(18)19)6-9(11)12(10)14-2/h4-7H,3H2,1-2H3,(H,14,15)
- InChI Key： CGPZPNKDWXIAJZ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CN=C2C=CC(=CC2=C1NC)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 275.091
Monoisotopic Mass: 275.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 97

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